Cas no 2006277-29-6 (3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylicAcid)

3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid is a heterocyclic compound featuring a pyridine and isoxazole moiety, offering versatile reactivity for pharmaceutical and agrochemical applications. Its structure combines a carboxylic acid functional group with a hydroxymethyl linker, enabling further derivatization for targeted synthesis. The pyridine ring enhances binding affinity in medicinal chemistry, while the isoxazole core contributes to metabolic stability. This compound serves as a valuable intermediate in the development of bioactive molecules, particularly in kinase inhibitors and antimicrobial agents. Its balanced polarity and synthetic flexibility make it suitable for both solution- and solid-phase chemistry. High purity grades are available for research and industrial use.
3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylicAcid structure
2006277-29-6 structure
Product Name:3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylicAcid
CAS No:2006277-29-6
MF:C10H8N2O4
MW:220.181522369385
MDL:MFCD28977401
CID:4634004
Update Time:2025-06-11

3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylicAcid Chemical and Physical Properties

Names and Identifiers

    • 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid
    • 4-Isoxazolecarboxylic acid, 3-(hydroxy-3-pyridinylmethyl)-
    • 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylicAcid
    • MDL: MFCD28977401
    • Inchi: 1S/C10H8N2O4/c13-9(6-2-1-3-11-4-6)8-7(10(14)15)5-16-12-8/h1-5,9,13H,(H,14,15)
    • InChI Key: UOSXPTRNTMESFV-UHFFFAOYSA-N
    • SMILES: O1C=C(C(O)=O)C(C(O)C2=CC=CN=C2)=N1

3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylicAcid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR471397-1g
3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic acid
2006277-29-6
1g
£833.00 2023-09-01
eNovation Chemicals LLC
D776136-1g
3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid
2006277-29-6 95%
1g
$650 2024-07-20
AN HUI ZE SHENG Technology Co., Ltd.
SY036978-1g
3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid
2006277-29-6 95%
1g
¥4774.19 2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1576077-1g
3-(Hydroxy(pyridin-3-yl)methyl)isoxazole-4-carboxylic acid
2006277-29-6 98%
1g
¥6206 2023-04-08
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY036978-1g
3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid
2006277-29-6 ≥95%
1g
¥4774.19 2025-04-16
eNovation Chemicals LLC
D776136-1g
3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid
2006277-29-6 95%
1g
$650 2025-02-25
eNovation Chemicals LLC
D776136-1g
3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid
2006277-29-6 95%
1g
$650 2025-02-28

Additional information on 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylicAcid

Recent Advances in the Study of 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid (CAS: 2006277-29-6)

3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid (CAS: 2006277-29-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid, emphasizing its efficient production through a multi-step process involving the condensation of 3-pyridinecarboxaldehyde with isoxazole derivatives. The study reported a high yield of the target compound, which was subsequently characterized using NMR spectroscopy and mass spectrometry. The researchers also investigated the compound's stability under various physiological conditions, confirming its suitability for further pharmacological evaluation.

In terms of biological activity, a groundbreaking paper in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing its ability to bind selectively to the active sites of these enzymes. These findings suggest that the compound could serve as a promising lead for the development of new anti-inflammatory drugs.

Another significant advancement was reported in Antimicrobial Agents and Chemotherapy (2023), where researchers evaluated the antimicrobial properties of 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid against a panel of multidrug-resistant bacterial strains. The compound displayed broad-spectrum activity, particularly against Gram-positive pathogens such as methicillin-resistant Staphylococcus aureus (MRSA). The study also highlighted the compound's low cytotoxicity toward mammalian cells, indicating a favorable safety profile for potential therapeutic use.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid to enhance its bioavailability and therapeutic efficacy. Preliminary results from animal models suggest that the compound has good tissue penetration and a relatively long half-life, making it a viable candidate for further preclinical development. Additionally, efforts are underway to explore its potential applications in other therapeutic areas, such as oncology and neurodegenerative diseases.

In conclusion, 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid (CAS: 2006277-29-6) represents a promising compound with diverse pharmacological properties. Its ability to modulate inflammatory pathways and combat antimicrobial resistance underscores its potential as a valuable tool in drug discovery. Future studies will be crucial to fully unlock its therapeutic potential and translate these findings into clinical applications.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.